Cas no 111830-21-8 (3-(4-tert-Butylphenyl)formamidopropanoic Acid)

• Product Name: 3-(4-tert-Butylphenyl)formamidopropanoic Acid
• CAS No: 111830-21-8
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD02936746
• CID: 3106117
• PubChem ID: 2394039
• Update Time: 2025-06-09

3-(4-tert-Butylphenyl)formamidopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-Butyl-benzoylamino)-propionic acid
• 3-(4-TERT-BUTYL-BENZOYLAMINO)-PROPIONIC ACID(WXC09925)
• N-(4-tert-butylbenzoyl)-beta-alanine
• β-Alanine, N-[4-(1,1-dimethylethyl)benzoyl]-
• 111830-21-8
• SCHEMBL15942950
• EN300-06632
• Oprea1_700236
• W18625
• 3-(4-(Tert-butyl)benzamido)propanoicacid
• 3-(4-(t-Butyl)benzamido)propanoic acid
• AKOS000264626
• Z56943798
• STL261790
• AS-871/41743540
• 3-[(4-tert-butylbenzoyl)amino]propanoic Acid
• N-[(4-tert-butylphenyl)carbonyl]-beta-alanine
• 3-[(4-tert-butylphenyl)formamido]propanoic acid
• AS-67513
• CS-0307763
• MFCD02936746
• AB01317235-02
• 3-(4-(Tert-butyl)benzamido)propanoic acid
• NCGC00322325-01
• 3-(4-tert-Butylphenyl)formamidopropanoic Acid

• MDL： MFCD02936746
• Inchi： 1S/C14H19NO3/c1-14(2,3)11-6-4-10(5-7-11)13(18)15-9-8-12(16)17/h4-7H,8-9H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： HJOIFNWQEBIKGT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(C)(C)C)NCCC(=O)O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(4-tert-Butylphenyl)formamidopropanoic Acid

Comprehensive Overview of 3-(4-tert-Butylphenyl)formamidopropanoic Acid (CAS No. 111830-21-8)

3-(4-tert-Butylphenyl)formamidopropanoic Acid (CAS No. 111830-21-8) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its unique structural properties and potential uses in drug development. Researchers and industry professionals frequently search for terms like "3-(4-tert-Butylphenyl)formamidopropanoic Acid synthesis", "CAS 111830-21-8 applications", and "tert-butylphenyl derivatives in medicine", reflecting its relevance in modern science.

The molecular structure of 3-(4-tert-Butylphenyl)formamidopropanoic Acid features a tert-butylphenyl group attached to a formamidopropanoic acid moiety, which contributes to its stability and reactivity. This combination makes it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its role in modulating biological pathways, particularly in the context of inflammation and metabolic disorders. Keywords such as "formamidopropanoic acid derivatives" and "tert-butylphenyl bioactive compounds" are often associated with these investigations, highlighting the compound's versatility.

In the pharmaceutical industry, 3-(4-tert-Butylphenyl)formamidopropanoic Acid is being studied for its potential as a building block in the development of novel therapeutics. Its ability to interact with specific enzymes and receptors has led to inquiries like "CAS 111830-21-8 in drug design" and "tert-butylphenyl derivatives as enzyme inhibitors". These searches underscore the growing interest in leveraging this compound for targeted therapies, especially in areas such as oncology and neurology.

From a chemical perspective, the synthesis of 3-(4-tert-Butylphenyl)formamidopropanoic Acid involves multi-step reactions that require precise control of conditions. Researchers often look for "optimized synthesis of 3-(4-tert-Butylphenyl)formamidopropanoic Acid" or "CAS 111830-21-8 purification methods" to improve yield and purity. The compound's stability under various pH levels and temperatures also makes it a subject of interest for formulation scientists, as evidenced by searches like "tert-butylphenyl compound stability".

Environmental and safety considerations are another critical aspect of working with 3-(4-tert-Butylphenyl)formamidopropanoic Acid. While it is not classified as hazardous, proper handling and disposal protocols are essential. Queries such as "CAS 111830-21-8 safety data" and "formamidopropanoic acid environmental impact" reflect the community's focus on sustainable practices. Regulatory compliance and green chemistry principles are increasingly integrated into its production and application processes.

In conclusion, 3-(4-tert-Butylphenyl)formamidopropanoic Acid (CAS No. 111830-21-8) represents a fascinating intersection of chemistry and pharmacology. Its structural uniqueness and functional diversity continue to inspire research across multiple disciplines. As interest grows in "tert-butylphenyl-based drug candidates" and "formamidopropanoic acid analogs", this compound is poised to play a pivotal role in advancing scientific and medical breakthroughs.